6-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-4,5-dihydropyridazin-3(2H)-one

• IUPAC Name: 3-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-4,5-dihydro-1H-pyridazin-6-one
• InChI: InChI=1S/C13H12N4O2/c1-8-3-2-4-9(7-8)12-14-13(19-17-12)10-5-6-11(18)16-15-10/h2-4,7H,5-6H2,1H3,(H,16,18)
• InChI Key: WPXSODVMOVZMNJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NOC(=N2)C3=NNC(=O)CC3
• Molecular Formula: C13H12N4O2
• Molecular Weight: 256.26 g/mol
• CAS No.: 1261010-33-6

Description

Synthesis Analysis

The synthesis of 1,3,4-oxadiazole derivatives, which includes the compound , involves designing, synthesizing, and evaluating them as acetylcholinesterase inhibitors. Their structure is confirmed by IR, NMR, and high-resolution mass spectra.

Molecular Structure Analysis

The molecular structure of 1,3,4-oxadiazole derivatives, including the compound , is confirmed by IR, NMR, and high-resolution mass spectra. The structure of these compounds is designed to interact with the crucial amino acids present at the catalytic active site and peripheral anionic site of acetylcholinesterase.

Chemical Reactions Analysis

The synthesized 1,3,4-oxadiazole derivatives showed significant acetylcholinesterase inhibitory activity. The most potent compound had an IC 50 value of 0.07 μM.

Mechanism of Action

The mechanism of action of these compounds is through their interaction with the crucial amino acids present at the catalytic active site and peripheral anionic site of acetylcholinesterase. This interaction leads to significant acetylcholinesterase inhibitory activity.

Future Directions

The synthesized 1,3,4-oxadiazole derivatives, including the compound , have shown potential as drug candidates for the treatment of Alzheimer’s disease as AChE inhibitors. This suggests that future research could focus on further optimizing these compounds and conducting more in-depth studies on their efficacy and safety in treating Alzheimer’s disease.